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Cat. No.: S1502603

Overview of Carbon-Carbon Bond Formation Reactions

Reaction Type Key Reagent /| Condition  Application / Note

Grignard Addition [1] Grignard reagent (RMgX), Nucleophilic addition to carbonyl groups to

carbonyl substrate form alcohols; powerful nucleophile and strong
base [1]
Aldol Reaction [1] Aldehyde/Ketone, base or  Forms (3-hydroxy carbonyl compounds;
acid catalyst proceeds via enol or enolate mechanism [1]
Diels-Alder Reaction Diene + Dienophile Cycloaddition to form six-membered rings;
[1] concerted mechanism with two sigma bonds

formed in one step [1]

Michael Addition [1] Donor (enolate) + a,3- Conjugate addition; mild C-C bond formation
unsaturated carbonyl method [1]

Wittig Reaction [1] Aldehyde/Ketone + Forms alkenes and triphenylphosphine oxide
Phosphonium ylide [1]

Photoredox C-H Iridium photocatalyst, Selective C—C bond formation at unactivated

Functionalization [2] alkene sp3 C—H bonds via 1,5-hydrogen atom transfer
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Reaction Type Key Reagent /| Condition Application / Note

[2]
Fe-Electrocatalytic FeCl: catalyst, Redox-neutral deoxygenative addition of
Giese [3] electrochemical cell, PPhs  alcohols to alkenes (Michael acceptors) [3]

Detailed Experimental Protocol Example

While not for tributylaluminum, the following detailed protocol for an Iron-Electrocatalytic Deoxygenative

Giese Reaction [3] illustrates the level of detail required for complex organometallic transformations.

¢ Reaction Setup: Conduct the reaction in an undivided electrochemical cell at room temperature
under an inert atmosphere [3].

¢ Electrodes: Use a carbon plate as the anode and a nickel foam as the cathode [3].

¢ Reagents:

o Substrates: 4-phenyl-2-butanol (1, 0.2 mmol) and 4-tert-butylstyrene (2, 2.0 equiv) [3].

o Catalyst System: FeClz (15 mol%), IPr-HCI ligand (L1, 15 mol%), triphenylphosphine (PPhs,
4.0 equiv) [3].

o Additives: Tetra-n-butylammonium bromide (TBAB, 4.0 equiv, acts as halogen source and
electrolyte), N,N-Diosopropylethylamine (DIPEA, 4.0 equiv), nBuaNBF4 (0.5 equiv, additional
electrolyte) [3].

o Solvent: N,N-Dimethylacetamide (DMA) [3].

¢ Electrical Conditions: Constant current of 6 mA [3].

e Reaction Time: 16 hours [3].

¢ Work-up and Isolation: After completion, the reaction mixture is diluted with ethyl acetate and
washed with water and brine. The organic layer is dried over anhydrous Naz2SOa4, filtered, and
concentrated under reduced pressure. The crude product is purified by flash column chromatography
on silica gel to afford the desired compound (3) [3].

Experimental Workflow for C-C Bond Formation

The diagram below outlines a general workflow for developing and executing a carbon-carbon bond

formation reaction, integrating critical steps like planning and safety.
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Hazard Review &
Safety Protocol

P ———— —— ———— e ———— — ———————

* For Electrochgmical Reactions

Setup: Inert Atmosphere,
Dry Glassware, Electrodes*

Reagent Addition:
Order, Temperature Control

Reaction Monitoring:
TLC, GC-MS, etc.

Work-up: Quenching,
Extraction, Purification

Product Analysis:
NMR, IR, MS, HPLC

Click to download full resolution via product page

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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